Cas no 2229387-46-4 (2-1-(3-methyl-1-benzofuran-2-yl)cyclobutylacetic acid)

• Product Name: 2-1-(3-methyl-1-benzofuran-2-yl)cyclobutylacetic acid
• CAS No: 2229387-46-4
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5810901
• PubChem ID: 165625746
• Update Time: 2025-10-28

2-1-(3-methyl-1-benzofuran-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methyl-1-benzofuran-2-yl)cyclobutylacetic acid
• 2-[1-(3-methyl-1-benzofuran-2-yl)cyclobutyl]acetic acid
• 2229387-46-4
• EN300-1794544

• Inchi： 1S/C15H16O3/c1-10-11-5-2-3-6-12(11)18-14(10)15(7-4-8-15)9-13(16)17/h2-3,5-6H,4,7-9H2,1H3,(H,16,17)
• InChI Key： CDBNPDMNWQJRDP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-1-(3-methyl-1-benzofuran-2-yl)cyclobutylacetic acid

Compound CAS No. 2229387-46-4: 2-(1-(3-Methyl-1-benzofuran-2-yl)cyclobutyl)acetic Acid

Compound CAS No. 2229387-46-4, also known as 2-(1-(3-methyl-1-benzofuran-2-yl)cyclobutyl)acetic acid, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-(1-(3-methyl-1-benzofuran-2-yl)cyclobutyl)acetic acid comprises a cyclobutane ring fused with a benzofuran moiety, which is further substituted with a methyl group at the 3-position. The acetic acid group attached to the cyclobutane ring introduces additional functional diversity, enhancing the compound's reactivity and biological potential. This structure has been explored in numerous studies, particularly in the context of drug design and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as catalytic cross-coupling reactions and stereo-selective synthesis techniques. These methods have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale production and application in pharmaceuticals.

In terms of pharmacological applications, compound CAS No. 2229387-46-4 has shown remarkable bioactivity in preclinical studies. Research indicates that it exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, studies have highlighted its potential as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The incorporation of the benzofuran moiety into the molecular framework has been particularly significant, as it contributes to the compound's stability and bioavailability. Recent studies have demonstrated that this structural feature enhances the compound's ability to penetrate cellular membranes, thereby improving its efficacy in treating various pathological conditions.

Moreover, computational modeling techniques have been employed to predict the binding affinity of compound CAS No. 2229387-46-4 to various protein targets. These simulations have provided valuable insights into its mechanism of action and potential therapeutic applications, further solidifying its position as a promising candidate in drug discovery.

In conclusion, compound CAS No. 2229387-46-4, or 2-(1-(3-methyl-1-benzofuran-2-yl)cyclobutyl)acetic acid, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with its potent biological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and related fields.